N-(1-benzyl-2-oxo-2-{[2-(phenylsulfanyl)ethyl]amino}ethyl)benzamide

• Molecular Formula: C24H24N2O2S
• Molecular Weight: 404.5 g/mol
• IUPAC Name: N-[1-oxo-3-phenyl-1-(2-phenylsulfanylethylamino)propan-2-yl]benzamide
• InChI: InChI=1S/C24H24N2O2S/c27-23(20-12-6-2-7-13-20)26-22(18-19-10-4-1-5-11-19)24(28)25-16-17-29-21-14-8-3-9-15-21/h1-15,22H,16-18H2,(H,25,28)(H,26,27)
• InChI Key: ZMVLAFZLXUFBOC-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CC(C(=O)NCCSC2=CC=CC=C2)NC(=O)C3=CC=CC=C3

Description

N-(1-benzyl-2-oxo-2-{[2-(phenylsulfanyl)ethyl]amino}ethyl)benzamide, also known as BZA-4, is a compound that has gained attention in recent years due to its potential as a therapeutic agent. BZA-4 is a benzamide derivative that has been shown to have anticancer, antifungal, and antiviral properties. In

Mechanism of Action

N-(1-benzyl-2-oxo-2-{[2-(phenylsulfanyl)ethyl]amino}ethyl)benzamide exerts its therapeutic effects through multiple mechanisms of action. In cancer research, N-(1-benzyl-2-oxo-2-{[2-(phenylsulfanyl)ethyl]amino}ethyl)benzamide induces apoptosis by activating the caspase pathway and inhibiting the anti-apoptotic protein Bcl-2. N-(1-benzyl-2-oxo-2-{[2-(phenylsulfanyl)ethyl]amino}ethyl)benzamide also inhibits angiogenesis by downregulating vascular endothelial growth factor (VEGF) and inhibiting the Akt/mTOR signaling pathway. In antifungal research, N-(1-benzyl-2-oxo-2-{[2-(phenylsulfanyl)ethyl]amino}ethyl)benzamide disrupts the fungal cell membrane by inhibiting the synthesis of ergosterol, a key component of the fungal cell membrane. In antiviral research, N-(1-benzyl-2-oxo-2-{[2-(phenylsulfanyl)ethyl]amino}ethyl)benzamide blocks the viral integrase enzyme, preventing the integration of the viral DNA into the host genome.
Biochemical and Physiological Effects
N-(1-benzyl-2-oxo-2-{[2-(phenylsulfanyl)ethyl]amino}ethyl)benzamide has been shown to have several biochemical and physiological effects. In cancer research, N-(1-benzyl-2-oxo-2-{[2-(phenylsulfanyl)ethyl]amino}ethyl)benzamide inhibits the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. N-(1-benzyl-2-oxo-2-{[2-(phenylsulfanyl)ethyl]amino}ethyl)benzamide also inhibits the migration and invasion of cancer cells by downregulating matrix metalloproteinases (MMPs) and inhibiting the Akt/mTOR signaling pathway. In antifungal research, N-(1-benzyl-2-oxo-2-{[2-(phenylsulfanyl)ethyl]amino}ethyl)benzamide disrupts the fungal cell membrane by inhibiting the synthesis of ergosterol, leading to fungal cell death. In antiviral research, N-(1-benzyl-2-oxo-2-{[2-(phenylsulfanyl)ethyl]amino}ethyl)benzamide blocks the viral integrase enzyme, preventing the integration of the viral DNA into the host genome.

Advantages and Limitations for Lab Experiments

N-(1-benzyl-2-oxo-2-{[2-(phenylsulfanyl)ethyl]amino}ethyl)benzamide has several advantages as a therapeutic agent for lab experiments. It has been shown to have a broad spectrum of activity against cancer cells, fungi, and viruses. N-(1-benzyl-2-oxo-2-{[2-(phenylsulfanyl)ethyl]amino}ethyl)benzamide also has low toxicity and is well-tolerated in animal models. However, there are some limitations to using N-(1-benzyl-2-oxo-2-{[2-(phenylsulfanyl)ethyl]amino}ethyl)benzamide in lab experiments. Its synthesis is complex and requires multiple steps, making it difficult to produce in large quantities. Additionally, N-(1-benzyl-2-oxo-2-{[2-(phenylsulfanyl)ethyl]amino}ethyl)benzamide has poor solubility in water, which can limit its bioavailability.

Future Directions

There are several future directions for research on N-(1-benzyl-2-oxo-2-{[2-(phenylsulfanyl)ethyl]amino}ethyl)benzamide. In cancer research, future studies could focus on optimizing the synthesis of N-(1-benzyl-2-oxo-2-{[2-(phenylsulfanyl)ethyl]amino}ethyl)benzamide and exploring its potential as a combination therapy with other anticancer agents. In antifungal research, future studies could focus on developing more soluble formulations of N-(1-benzyl-2-oxo-2-{[2-(phenylsulfanyl)ethyl]amino}ethyl)benzamide and exploring its potential as a topical treatment for fungal infections. In antiviral research, future studies could focus on exploring the potential of N-(1-benzyl-2-oxo-2-{[2-(phenylsulfanyl)ethyl]amino}ethyl)benzamide as a therapeutic agent for other viral infections, such as hepatitis B and C. Overall, N-(1-benzyl-2-oxo-2-{[2-(phenylsulfanyl)ethyl]amino}ethyl)benzamide has shown promising potential as a therapeutic agent in multiple fields of research, and further studies are needed to fully understand its mechanisms of action and potential clinical applications.

Synthesis Methods

The synthesis of N-(1-benzyl-2-oxo-2-{[2-(phenylsulfanyl)ethyl]amino}ethyl)benzamide involves a multistep process that begins with the reaction of 2-(phenylsulfanyl)ethylamine with 2-bromoethyl benzamide. This reaction forms the intermediate compound, N-(2-bromoethyl)-2-phenylethanamine. The intermediate is then reacted with benzyl isocyanate to form the final product, N-(1-benzyl-2-oxo-2-{[2-(phenylsulfanyl)ethyl]amino}ethyl)benzamide.

Scientific Research Applications

N-(1-benzyl-2-oxo-2-{[2-(phenylsulfanyl)ethyl]amino}ethyl)benzamide has been studied for its potential as a therapeutic agent in various fields of research. In cancer research, N-(1-benzyl-2-oxo-2-{[2-(phenylsulfanyl)ethyl]amino}ethyl)benzamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In antifungal research, N-(1-benzyl-2-oxo-2-{[2-(phenylsulfanyl)ethyl]amino}ethyl)benzamide has been shown to inhibit the growth of Candida albicans by disrupting the fungal cell membrane. In antiviral research, N-(1-benzyl-2-oxo-2-{[2-(phenylsulfanyl)ethyl]amino}ethyl)benzamide has been shown to inhibit the replication of the human immunodeficiency virus (HIV) by blocking the viral integrase enzyme.